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Compound of Interest
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Cat. No.: B041520

For Immediate Release

[City, State] — [Date] — Ensuring the safe and compliant disposal of chlordane, a persistent
organochlorine pesticide, is a critical responsibility for all laboratory personnel. This guide
provides essential safety and logistical information, including operational and disposal plans, to
mitigate risks and ensure adherence to regulatory standards. Unused commercial chlordane
products are classified as U036 hazardous waste, while waste materials exhibiting a
chlordane concentration at or above 0.03 mg/L under the Toxicity Characteristic Leaching
Procedure (TCLP) are designated as D020 hazardous waste.[1][2][3][4][5][6]

Essential Safety Precautions and Handling

Chlordane is a toxic substance that can be absorbed through the skin, inhaled, or ingested.[2]
All handling of chlordane and its waste products must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood, to minimize inhalation exposure. Appropriate
personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):
e Gloves: Nitrile or other chemical-resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A buttoned lab coat to protect from skin contact.
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» Respiratory Protection: A respirator may be necessary for handling large quantities or in case
of a spill. Consult your institution's environmental health and safety (EHS) office for specific
guidance.

Chlordane Waste Disposal Protocol

The primary and most effective method for the disposal of chlordane is high-temperature
incineration.[7][8] This process must be carried out in a licensed hazardous waste incinerator
equipped with an afterburner and an acid scrubber to neutralize harmful halo acids produced
during combustion.[9][10]

Step-by-Step Laboratory Waste Handling Procedure:
» Waste Identification and Segregation:
o ldentify all waste streams containing chlordane.

o Segregate chlordane waste from other chemical waste to prevent cross-contamination
and ensure proper disposal.

» Containerization:
o Use only approved, leak-proof, and clearly labeled hazardous waste containers.
o The container must be compatible with chlordane and any solvents used.

o Label the container with "Hazardous Waste," the full chemical name "Chlordane," and the
specific EPA waste code (U036 or D020).

e Accumulation and Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o This area should be secure, well-ventilated, and away from heat sources or ignition.

o Ensure secondary containment is in place to capture any potential leaks.
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» Arrange for Professional Disposal:
o Contact your institution's EHS office to schedule a pickup of the hazardous waste.

o Do not attempt to dispose of chlordane waste through standard laboratory drains or
regular trash.

Quantitative Data for Chlordane Waste
Classification and Disposal

The following table summarizes the key regulatory thresholds for chlordane waste.

Parameter Regulatory Limit EPA Waste Code Regulation

Toxicity Characteristic
Leaching Procedure 0.03 mg/L D020 40 CFR 261.23
(TCLP)

Land Disposal
Restrictions (Non- 0.26 mg/kg - 40 CFR 268.40
Wastewater)

Unused Commercial )
] Not Applicable U036 40 CFR 261.33
Chemical Product

Chlordane Spill Cleanup Protocol

In the event of a chlordane spill, immediate and appropriate action is crucial to prevent
exposure and environmental contamination.

Experimental Protocol for a Minor Chlordane Spill in a Laboratory Setting:
¢ Immediate Response:
o Alert all personnel in the immediate area of the spill.

o If the spill is large or poses a significant inhalation risk, evacuate the area and contact your
institution's EHS office immediately.
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Control and Containment:
o If safe to do so, control the source of the spill.

o Contain the spill by creating a dike around the perimeter with an absorbent material such
as vermiculite, sand, or a commercial spill absorbent.

Personal Protective Equipment (PPE):

o Don the appropriate PPE as outlined in the safety section before beginning cleanup.
Absorption:

o For liquid spills, apply an absorbent material over the entire spill area.

o For solid spills, carefully scoop the material into a designated waste container.
Cleanup:

o Once the liquid is absorbed, carefully scoop the contaminated absorbent material into a
hazardous waste container.

o Clean the spill area with a detergent and water solution, and then wipe with a solvent such
as acetone or ethanol to remove any remaining residue. All cleaning materials must be
disposed of as hazardous waste.

Disposal:

o Seal and label the hazardous waste container with "Hazardous Waste," "Chlordane Spill
Debris," and the appropriate EPA waste code.

o Arrange for pickup and disposal through your institution's EHS office.
Reporting:

o Document the spill and the cleanup procedure in your laboratory records and report the
incident to your supervisor and the EHS office.
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Chlordane Disposal Workflow

The following diagram illustrates the key decision points and procedural flow for the proper
disposal of chlordane waste in a laboratory setting.
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Caption: Workflow for Chlordane Waste Disposal in a Laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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